Cas no 1339161-68-0 (methyl 4-cyclohexyl-2,4-dioxobutanoate)

• Product Name: methyl 4-cyclohexyl-2,4-dioxobutanoate
• CAS No: 1339161-68-0
• MF: C₁₁H₁₆O₄
• MW: 212.242343902588
• CID: 6203412
• PubChem ID: 62875644
• Update Time: 2025-11-01

methyl 4-cyclohexyl-2,4-dioxobutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-cyclohexyl-2,4-dioxobutanoate
• EN300-1127695
• AKOS012171758
• CS-0346809
• 1339161-68-0

• Inchi： 1S/C11H16O4/c1-15-11(14)10(13)7-9(12)8-5-3-2-4-6-8/h8H,2-7H2,1H3
• InChI Key： LPPLEIKEDAXSRV-UHFFFAOYSA-N
• SMILES： O=C(CC(C(=O)OC)=O)C1CCCCC1

Computed Properties

• Exact Mass: 212.10485899g/mol
• Monoisotopic Mass: 212.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 60.4Ų

Additional information on methyl 4-cyclohexyl-2,4-dioxobutanoate

Methyl 4-cyclohexyl-2,4-dioxobutanoate (CAS No. 1339161-68-0): A Comprehensive Overview

Methyl 4-cyclohexyl-2,4-dioxobutanoate (CAS No. 1339161-68-0) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, holds promise in various applications, particularly in the development of novel therapeutic agents and biochemical intermediates. The detailed exploration of its chemical structure, synthesis methods, and emerging applications provides a comprehensive understanding of its potential significance in modern science.

The molecular structure of methyl 4-cyclohexyl-2,4-dioxobutanoate consists of a cyclohexyl group attached to a dioxobutanoate moiety, which contributes to its distinct reactivity and stability. This configuration makes it an intriguing candidate for further investigation in synthetic chemistry and drug design. The presence of the dioxo group (C=O-C=O) enhances its utility as a building block for more complex molecules, facilitating the development of innovative pharmacological compounds.

In recent years, the compound has been studied for its potential role in the synthesis of bioactive molecules. Its structural features allow for facile modifications, making it a versatile intermediate in organic synthesis. Researchers have explored its use in constructing heterocyclic compounds, which are widely prevalent in pharmaceuticals due to their diverse biological activities. The cyclohexyl substituent further enhances its compatibility with various functional groups, enabling the creation of a wide array of derivatives with tailored properties.

One of the most promising areas of application for methyl 4-cyclohexyl-2,4-dioxobutanoate is in the development of novel antibiotics and antiviral agents. The dioxobutanoate core is known to exhibit antimicrobial properties, making it a valuable scaffold for drug discovery. Recent studies have demonstrated its efficacy in inhibiting the growth of certain resistant bacterial strains when incorporated into more complex molecular frameworks. This finding underscores the importance of exploring simple yet potent intermediates like this compound in addressing global health challenges.

The synthesis of methyl 4-cyclohexyl-2,4-dioxobutanoate involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic pathways include condensation reactions between cyclohexanone derivatives and appropriate carboxylic acid esters. Advances in catalytic methods have improved the efficiency and yield of these reactions, making large-scale production more feasible. The optimization of synthetic routes is crucial for ensuring cost-effectiveness and scalability, which are essential factors for industrial applications.

Another significant aspect of methyl 4-cyclohexyl-2,4-dioxobutanoate is its role as a chiral building block. The presence of the cyclohexyl group introduces steric hindrance and configurational complexity, which can be exploited to produce enantiomerically pure compounds. Such compounds are highly sought after in pharmaceuticals due to their improved pharmacokinetic profiles and reduced side effects. Techniques such as asymmetric synthesis and chiral resolution are being employed to isolate specific enantiomers with high purity.

The compound's stability under various environmental conditions is another critical factor that enhances its utility. Methyl 4-cyclohexyl-2,4-dioxobutanoate exhibits good resistance to hydrolysis and oxidation, making it suitable for long-term storage and transport without significant degradation. This stability is particularly important for pharmaceutical applications where shelf life and product integrity are paramount considerations.

From an industrial perspective, the demand for methyl 4-cyclohexyl-2,4-dioxobutanoate is expected to grow as research continues to uncover new applications for this versatile compound. Its role as an intermediate in fine chemical synthesis and its potential use in developing next-generation therapeutics position it as a valuable asset in both academic and industrial research settings. Collaborative efforts between chemists and pharmaceutical scientists will be essential to fully realize its potential benefits.

In conclusion, methyl 4-cyclohexyl-2,4-dioxobutanoate (CAS No. 1339161-68-0) represents a fascinating compound with diverse applications in chemical biology and drug development. Its unique structural features make it an excellent candidate for synthesizing complex molecules with significant biological activity. As research progresses, new methodologies for its production and utilization will continue to emerge, further solidifying its importance in the scientific community.